4-tert-Butyl-2-nitrophenyl trifluoromethanesulfonate

• CAS RN: 228401-16-9
• Molecular Formula: C11H12F3NO5S
• Molecular Weight: 327.28 g/mol
• IUPAC Name: (4-tert-butyl-2-nitrophenyl) trifluoromethanesulfonate
• InChI: InChI=1S/C11H12F3NO5S/c1-10(2,3)7-4-5-9(8(6-7)15(16)17)20-21(18,19)11(12,13)14/h4-6H,1-3H3
• InChI Key: RRFTZRDEDAHFIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C=C1)OS(=O)(=O)C(F)(F)F)[N+](=O)[O-]

Description

4-tert-Butyl-2-nitrophenyl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C11H12F3NO5S and its molecular weight is 327.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Triflic anhydride (4.14 mL, 24.6 mmol) was added dropwise to a solution of 4-tert-butyl-2-nitrophenol (4.00 g, 20.5 mmol) and pyridine (2.16 mL, 26.7 mmol) in methylene chloride (50 mL) at 0° C. The yellow solution was stirred 0.25 h at 0° C., poured onto saturated aqueous NaHCO3 and extracted with methylene chloride. The combined extracts were washed with saturated aqueous NaHCO3, dried over sodium sulfate, filtered, and concentrated in vacuo. The residue was purified by filtration through a plug of silica-gel (methylene chloride) to provide trifluoro-methanesulfonic acid 4-tert-butyl-2-nitro-phenyl ester (5.82 g, 87%) as a pale yellow oil which was utilized without further purification.

Synthesis routes and methods II

Procedure details

Triflic anhydride (4.14 mL, 24.6 mmol) was added dropwise to a solution of 2-nitro-4-tert-butyl phenol (4.00 g, 20.5 mmol) and pyridine (2.16 mL, 26.7 mmol) in CH2Cl2 (50 mL) at 0° C. The yellow solution was stirred 0.25 h at 0° C., poured onto saturated NaHCO3 and extracted with CH2Cl2. The combined extracts were washed with saturated NaHCO3, dried over Na2SO4, filtered, and concentrated. The residue was purified by filtration through a plug of silica-gel (methylene chloride) to provide trifluoro-methanesulfonic acid 4-tert-butyl-2-nitro-phenyl ester (5.82 g, 87%) as a pale yellow oil.